![molecular formula C7H15NO3 B1356755 Methyl 2,2-diethoxyacetimidate CAS No. 76742-48-8](/img/structure/B1356755.png)
Methyl 2,2-diethoxyacetimidate
Overview
Description
Methyl 2,2-diethoxyacetimidate is an organic compound with the IUPAC name methyl 2,2-diethoxyethanimidoate . It has a molecular weight of 161.2 and its InChI code is 1S/C7H15NO3/c1-4-10-7(11-5-2)6(8)9-3/h4-5,8H2,1-3H3 .
Synthesis Analysis
The synthesis of this compound involves the reaction of sodium methoxide with diethoxyacetonitrile . The reaction mixture is stirred at room temperature for 4 hours . Solid carbon dioxide is added and most of the methanol is evaporated. Diethyl ether is added and the sodium carbonate is removed by filtration .Molecular Structure Analysis
The molecular formula of this compound is C7H15NO3 . The structure of the molecule includes a methyl group attached to a 2,2-diethoxyethanimidoate group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound have been described in the Synthesis Analysis section. The reaction involves the use of sodium methoxide and diethoxyacetonitrile .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The compound is stored at a temperature between 2-8°C in an inert atmosphere .Scientific Research Applications
1. Use in Antiviral Drug Development
Methyl 2,2-diethoxyacetimidate derivatives have been explored in the development of antiviral drugs. For example, Leisvuori et al. (2010) synthesized Ribavirin and 2'-O-methylcytidine 5'-phosphoramidates derived from L-alanine methyl ester with biodegradable protecting groups. These pro-drugs were studied for their kinetics of deprotection by porcine liver esterase and a whole cell extract of human prostate carcinoma, demonstrating potential in antiviral drug development (Leisvuori et al., 2010).
2. Application in Hepatitis C Virus Treatment
McGuigan et al. (2010) reported the development of a novel double pro-drug for hepatitis C virus using a similar approach. This study highlights the use of phosphoramidate ProTide motif in enhancing the potency of anti-HCV agents, demonstrating how this compound derivatives can be significant in creating effective treatments for hepatitis C (McGuigan et al., 2010).
3. Role in Antisense Drug Development
The compound has also been involved in the development of antisense drugs. Yamamoto et al. (2011) discussed the use of various chemically modified oligonucleotides, including those derived from this compound, in clinical trials for treating diseases like cancer and metabolic disorders (Yamamoto et al., 2011).
4. Enhancing Drug Bioavailability
Research by Koirala et al. (2016) indicated that methylation of flavonoids, potentially using derivatives like this compound, could enhance their bioavailability and stability, leading to more effective pharmaceutical agents (Koirala et al., 2016).
5. Use in Controlled Release Drug Formulation
In the field of pharmaceutical technology, such compounds have been utilized in the development of controlled-release formulations. Khaled et al. (2014) explored 3D printing for the production of viable tablets, where derivatives like this compound could potentially be used for modifying drug release profiles (Khaled et al., 2014).
Safety and Hazards
properties
IUPAC Name |
methyl 2,2-diethoxyethanimidate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO3/c1-4-10-7(11-5-2)6(8)9-3/h7-8H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKOUABZEDZDJEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C(=N)OC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80591421 | |
Record name | Methyl 2,2-diethoxyethanimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80591421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
76742-48-8 | |
Record name | Methyl 2,2-diethoxyethanimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80591421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2,2-diethoxyethanecarboximidate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.